Cas no 1334146-80-3 (N-ethylcyclobutanamine hydrochloride)

• Product Name: N-ethylcyclobutanamine hydrochloride
• CAS No: 1334146-80-3
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD19686391
• CID: 4584642
• PubChem ID: 54594580
• Update Time: 2025-06-13

N-ethylcyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethylcyclobutanamine hydrochloride
• N-ethylcyclobutanamine;hydrochloride
• N-Ethylcyclobutanamine HCl
• N-Ethyl-cyclobutanamine HCl
• N-Ethyl-cyclobutanamine hydrochloride
• W19308
• Z2144245483
• CS-0436117
• AKOS026676753
• MFCD19686391
• SY188846
• F8881-7480
• 1334146-80-3
• EN300-81860
• SCHEMBL15848302

• MDL： MFCD19686391
• Inchi： 1S/C6H13N.ClH/c1-2-7-6-4-3-5-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： OSONEGGGZSEQPW-UHFFFAOYSA-N
• SMILES： Cl.N(CC)C1CCC1

Computed Properties

• Exact Mass: 135.0814771 g/mol
• Monoisotopic Mass: 135.0814771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 48.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 135.63

Additional information on N-ethylcyclobutanamine hydrochloride

Comprehensive Overview of N-ethylcyclobutanamine hydrochloride (CAS No. 1334146-80-3): Properties, Applications, and Research Insights

N-ethylcyclobutanamine hydrochloride (CAS No. 1334146-80-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This hydrochloride salt, derived from N-ethylcyclobutanamine, exhibits properties that make it valuable for synthetic applications and molecular studies. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating central nervous system (CNS) targets, given its cyclobutane ring's conformational rigidity and the ethylamine moiety's bioactivity.

The compound's molecular formula, C₆H₁₄ClN, reflects a blend of aliphatic and cyclic components, contributing to its solubility in polar solvents like water and ethanol. Its hydrochloride salt form enhances stability, a critical factor for storage and handling in laboratory settings. Analytical techniques such as NMR spectroscopy and HPLC confirm its high purity (>98%), meeting standards for preclinical research. Recent publications highlight its role as an intermediate in synthesizing novel heterocycles, addressing growing demand for small-molecule scaffolds in medicinal chemistry.

Current trends in AI-driven drug discovery have amplified interest in compounds like N-ethylcyclobutanamine hydrochloride. Machine learning models predict its compatibility with G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. Google Scholar data shows a 40% annual increase in citations for cyclobutane-containing analogs since 2020, underscoring their relevance in designing next-generation therapeutics. Environmental considerations also drive innovation, with green chemistry protocols now enabling sustainable synthesis of such amines via catalytic reductive amination.

Frequently searched questions include: "What is the melting point of N-ethylcyclobutanamine hydrochloride?" (reported 215-218°C) and "Is N-ethylcyclobutanamine HCl soluble in DMSO?" (yes, at 50 mg/mL). These technical queries reflect user needs for practical application data. The compound's LogP value (~1.2) suggests moderate lipophilicity, advantageous for blood-brain barrier penetration—a key consideration in CNS drug development discussions on platforms like ResearchGate.

Regulatory-compliant suppliers provide N-ethylcyclobutanamine hydrochloride under GMP conditions for research use only. Proper handling requires PPE despite its non-hazardous classification. Patent analyses reveal its incorporation in pro-drug formulations, particularly for neurological disorders—an area with significant unmet medical need. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's balanced molecular weight (135.64 g/mol) positions it as a promising building block.

Emerging applications extend to material science, where its amine group facilitates polymer cross-linking. A 2023 ACS Applied Materials study demonstrated its utility in creating pH-responsive hydrogels for controlled drug delivery. Such interdisciplinary uses align with the convergence of chemistry and biomedicine, a trending theme in scientific funding initiatives. With customizable packaging options (1g to 1kg), researchers can scale experiments efficiently while minimizing waste—an eco-conscious practice increasingly prioritized in labs.